Cas no 5429-15-2 (Acetamide,2-[(4-chlorophenyl)thio]-N-methyl-N-(1-methylethyl)-)

• Product Name: Acetamide,2-[(4-chlorophenyl)thio]-N-methyl-N-(1-methylethyl)-
• CAS No: 5429-15-2
• MF: C₁₂H₁₆ClNOS
• MW: 257.779541015625
• CID: 380618
• PubChem ID: 224678
• Update Time: 2025-04-19

Acetamide,2-[(4-chlorophenyl)thio]-N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[(4-chlorophenyl)thio]-N-methyl-N-(1-methylethyl)-
• 2-(4-chlorophenyl)sulfanyl-N-methyl-N-propan-2-ylacetamide
• 2-[(4-chlorophenyl)sulfanyl]-n-methyl-n-(propan-2-yl)acetamide
• AC1L5DH4
• AC1Q3OOK
• AR-1D5870
• NSC13361
• NSC-13361
• DTXSID70279605
• 5429-15-2

• Inchi： 1S/C12H16ClNOS/c1-9(2)14(3)12(15)8-16-11-6-4-10(13)5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： JOEFMVMPAYJUFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(N(C)C(C)C)=O

Computed Properties

• Exact Mass: 257.06428
• Monoisotopic Mass: 257.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 361.2°C at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.568
• PSA: 20.31
• LogP: 3.29890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers